Cas no 902305-77-5 (7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one)

• Product Name: 7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one
• CAS No: 902305-77-5
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 5425660
• Update Time: 2025-07-22

7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydroxy-4-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]chromen-2-one
• 7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

• Inchi： 1S/C21H22N2O5/c1-27-18-5-3-2-4-16(18)23-10-8-22(9-11-23)13-14-12-19(25)28-21-15(14)6-7-17(24)20(21)26/h2-7,12,24,26H,8-11,13H2,1H3
• InChI Key： QABQQWHRZHTIOC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(O)C(O)=CC=C2C(CN2CCN(C3=CC=CC=C3OC)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7,8-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7,8-dihydroxycoumarins

Additional information on 7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

Exploring the Potential of 7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one (CAS No. 902305-77-5) in Modern Research

The compound 7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one, identified by its CAS No. 902305-77-5, has garnered significant attention in recent years due to its unique structural properties and potential applications in biomedical research. This chromen-2-one derivative, featuring a piperazine moiety and methoxyphenyl group, exhibits intriguing pharmacological characteristics that align with current trends in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In the era of precision medicine, compounds like 7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one are being studied for their potential role in targeting specific cellular mechanisms. The presence of both dihydroxy and methoxy functional groups suggests possible antioxidant and neuroprotective properties, topics that resonate with growing public interest in brain health and aging-related disorders. Recent searches on academic platforms reveal a surge in queries about natural product-inspired synthetic compounds, positioning this molecule as a subject of relevance.

From a synthetic chemistry perspective, the chromen-2-one core of CAS No. 902305-77-5 offers versatile modification opportunities. The piperazin-1-ylmethyl substitution at position 4 introduces enhanced solubility and potential for receptor interactions, making it valuable for medicinal chemistry optimization. Computational studies have predicted favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, addressing a key concern in modern drug design workflows frequently searched by pharmaceutical researchers.

The compound's potential extends to enzyme modulation applications, with preliminary studies suggesting activity against kinases and phosphodiesterases – enzyme families heavily investigated for metabolic disorders and inflammatory conditions. This aligns with trending searches about multi-target therapeutics, a paradigm gaining traction in treatment strategies for complex diseases. The 2-methoxyphenyl segment may contribute to selective binding, reducing off-target effects that often limit clinical translation.

Analytical characterization of 7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one reveals stability under physiological conditions, addressing a common query about compound stability in biological matrices. Advanced techniques like LC-MS and NMR spectroscopy have been employed to study its behavior, methodologies frequently searched by analytical chemists. The ortho-methoxy substitution pattern appears to influence its conformational flexibility, a structural aspect crucial for molecular recognition studies.

In the context of green chemistry initiatives, researchers have explored sustainable synthetic routes to this compound, responding to growing interest in eco-friendly synthesis methods. The chromone scaffold's natural occurrence in plants adds relevance to discussions about bio-inspired drug development, a trending topic in pharmaceutical forums. Its moderate lipophilicity (predicted logP ~2.5) positions it favorably within the drug-like chemical space often queried in computational chemistry circles.

Emerging patent literature suggests growing commercial interest in CAS No. 902305-77-5 derivatives, particularly for applications in central nervous system disorders – a therapeutic area generating substantial search traffic. The compound's balanced hydrogen bond donor/acceptor profile meets criteria for blood-brain barrier penetration, addressing a key challenge in neurological drug development. These characteristics make it a valuable scaffold for fragment-based drug discovery approaches.

Future research directions for 7,8-dihydroxy-4-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one may explore its potential in combination therapies, another hot topic in pharmacological searches. The presence of multiple pharmacophores enables diverse target engagement possibilities, while its synthetic tractability allows for structure-activity relationship studies at various positions. As the scientific community increasingly values polypharmacology approaches, such multi-functional compounds are likely to remain at the forefront of innovative therapeutic development.